3-(Cyclopropylmethyl)-2,4-dioxo-1,3-diazaspiro[4.5]decane-8-carboxylic acid

Specification

• Molecular Formula: C13H18N2O4
• Molecular Weight: 266.29 g/mol
• IUPAC Name: 3-(cyclopropylmethyl)-2,4-dioxo-1,3-diazaspiro[4.5]decane-8-carboxylic acid
• Standard InChI: InChI=1S/C13H18N2O4/c16-10(17)9-3-5-13(6-4-9)11(18)15(12(19)14-13)7-8-1-2-8/h8-9H,1-7H2,(H,14,19)(H,16,17)
• Standard InChI Key: ZQHFIXZWVVPXPK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CN2C(=O)C3(CCC(CC3)C(=O)O)NC2=O

Introduction

3-(Cyclopropylmethyl)-2,4-dioxo-1,3-diazaspiro[4.5]decane-8-carboxylic acid is a complex organic compound belonging to the class of diazaspirodecane derivatives. This compound is characterized by its unique structure, which includes a cyclopropylmethyl group attached to a diazaspirodecane ring system, along with carboxylic acid and dioxo functionalities. The compound's chemical formula is C13H18N2O4, and its molecular weight is approximately 266.29 g/mol.

Synthesis Methods

The synthesis of 3-(Cyclopropylmethyl)-2,4-dioxo-1,3-diazaspiro[4.5]decane-8-carboxylic acid typically involves multi-step reactions starting from appropriate precursors. These methods often include condensation reactions, followed by cyclization and modification steps to introduce the necessary functional groups. For example, similar diazaspirodecane derivatives are synthesized using substituted cyclohexanones and ammonium carbonate, followed by acidification and extraction steps.

Research Findings and Future Directions

Research on 3-(Cyclopropylmethyl)-2,4-dioxo-1,3-diazaspiro[4.5]decane-8-carboxylic acid is ongoing, with a focus on understanding its chemical properties and potential applications. Future studies may investigate its pharmacokinetic properties, toxicity profiles, and efficacy in preclinical models to explore its therapeutic potential.